Cas no 463961-53-7 (2-Azabicyclo[2.1.1]hexane-1-carbonitrile,2-propyl-(9CI))

• Product Name: 2-Azabicyclo[2.1.1]hexane-1-carbonitrile,2-propyl-(9CI)
• CAS No: 463961-53-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1018528
• PubChem ID: 10986417
• Update Time: 2025-04-20

2-Azabicyclo[2.1.1]hexane-1-carbonitrile,2-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1-carbonitrile,2-propyl-(9CI)
• 463961-53-7
• DB-281036
• 2-Azabicyclo[2.1.1]hexane-1-carbonitrile, 2-propyl-

• Inchi： 1S/C9H14N2/c1-2-3-11-6-8-4-9(11,5-8)7-10/h8H,2-6H2,1H3
• InChI Key： ZTKMTFQKUUDTIY-UHFFFAOYSA-N
• SMILES： N1(CCC)CC2CC1(C#N)C2

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų